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Introduction

OptoDArG is a synthetic, photoswitchable diacylglycerol (DAG) analog that provides

researchers with unprecedented spatiotemporal control over DAG-sensitive signaling

pathways.[1][2] This molecule incorporates azobenzene moieties into its fatty acid chains,

allowing for rapid and reversible isomerization between a biologically active cis conformation

and an inactive trans conformation upon exposure to specific wavelengths of light.[3][4] This

optical control makes OptoDArG a powerful tool for the precise investigation of cellular

processes regulated by DAG, particularly the activation of Transient Receptor Potential

Canonical (TRPC) channels.[1] This technical guide details the key features, properties, and

experimental applications of OptoDArG.

Core Features and Mechanism of Action
OptoDArG's functionality is rooted in the photoisomerization of its azobenzene groups. In its

thermally stable trans state, the molecule is inactive. Upon irradiation with ultraviolet (UV) light

(typically ~365 nm), it converts to the cis isomer, which mimics the structure of endogenous

DAG and activates DAG-sensitive proteins. Subsequent exposure to blue light (~430-460 nm)

rapidly reverts the molecule to its inactive trans form, effectively terminating the signal. This

rapid on/off switching capability allows for precise temporal control of signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b609761?utm_src=pdf-interest
https://www.benchchem.com/product/b609761?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5903546/
https://www.researchgate.net/publication/323856299_An_optically_controlled_probe_identifies_lipid-gating_fenestrations_within_the_TRPC3_channel
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221121/
https://pubmed.ncbi.nlm.nih.gov/35740924/
https://www.benchchem.com/product/b609761?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5903546/
https://www.benchchem.com/product/b609761?utm_src=pdf-body
https://www.benchchem.com/product/b609761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Properties:

Photoswitchable Activity: Activation by UV light and deactivation by blue light enables

repeatable and temporally precise control of cellular signaling.

High Efficiency: OptoDArG has been shown to be a highly efficient activator of TRPC3

channels, inducing robust currents upon photoactivation.

TRPC Channel Modulation: It is extensively used to study the lipid-gating mechanisms of

TRPC3, TRPC6, and TRPC7 channels.

PKC Translocation: Photoactivation of OptoDArG can induce the translocation of Protein

Kinase C alpha (PKCα) from the cytosol to the plasma membrane, a key event in DAG

signaling.

Quantitative Data Summary
The following tables summarize the key quantitative parameters associated with the use of

OptoDArG in cellular assays, primarily focusing on its effects on TRPC channels.

Parameter Value Cell Type Channel Reference(s)

Concentration 20 µM HEK293 TRPC3

30 µM HEK293T hTRPC6

Activation

Wavelength
365 nm (UV)

HEK293,

HEK293T
TRPC3, hTRPC6

Deactivation

Wavelength

430 nm / 450 nm

(Blue)

HEK293,

HEK293T
TRPC3, hTRPC6

Holding Potential -40 mV HEK293 TRPC3

-60 mV HEK293T hTRPC6
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Channel Mutant
Activation
Characteristic

Observation Reference(s)

TRPC3-WT
Sigmoidal activation

kinetics

Maximum activation

reached after ~30

seconds of repetitive

stimulation.

TRPC3-G652A

Significantly reduced

activation delay

compared to WT

Indicates decreased

cooperativity in

channel gating.

Altered discrimination

between different

DAG molecules.

Signaling Pathway and Experimental Workflow
OptoDArG-Mediated TRPC Channel Activation
The primary application of OptoDArG is the optical control of DAG-sensitive ion channels like

TRPC3. The signaling pathway is direct: upon photoisomerization to its cis form, OptoDArG
binds to the TRPC3 channel, inducing a conformational change that opens the channel pore

and allows cation influx.
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External Stimulus

Target Protein

Cellular Response

UV Light (365 nm) OptoDArG (trans)
Inactive

Isomerization

OptoDArG (cis)
Active

TRPC3 Channel
(Closed)

Binding TRPC3 Channel
(Open)

Unbinding

Gating

Closing

Cation Influx
(Ca²⁺, Na⁺)

Permeation

Blue_Light Isomerization
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Preparation

Experiment

Data Analysis

1. Culture HEK293 cells
expressing target channel

2. Incubate cells with
OptoDArG (e.g., 20-30 µM)

3. Establish whole-cell
patch-clamp configuration

4. Record baseline current
in the dark (trans-OptoDArG)

5. Apply UV light (365 nm)
to activate OptoDArG (cis)

6. Record channel current

7. Apply blue light (430 nm)
to deactivate OptoDArG (trans)

8. Record return to
baseline current

9. Analyze current density,
activation/deactivation kinetics

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b609761?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5903546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5903546/
https://www.researchgate.net/publication/323856299_An_optically_controlled_probe_identifies_lipid-gating_fenestrations_within_the_TRPC3_channel
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221121/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221121/
https://pubmed.ncbi.nlm.nih.gov/35740924/
https://pubmed.ncbi.nlm.nih.gov/35740924/
https://www.benchchem.com/product/b609761#key-features-and-properties-of-the-optodarg-molecule
https://www.benchchem.com/product/b609761#key-features-and-properties-of-the-optodarg-molecule
https://www.benchchem.com/product/b609761#key-features-and-properties-of-the-optodarg-molecule
https://www.benchchem.com/product/b609761#key-features-and-properties-of-the-optodarg-molecule
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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